Cas no 6290-82-0 ([4-(4-acetyloxybenzoyl)phenyl] Acetate)
![[4-(4-acetyloxybenzoyl)phenyl] Acetate structure](https://www.kuujia.com/scimg/cas/6290-82-0x500.png)
6290-82-0 structure
Product name:[4-(4-acetyloxybenzoyl)phenyl] Acetate
[4-(4-acetyloxybenzoyl)phenyl] Acetate Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-acetyloxybenzoyl)phenyl] Acetate
- AC1L589C
- 4,4'-diacetoxy-benzophenone
- carbonyldibenzene-4,1-diyl diacetate
- TimTec1_005550
- SureCN9339013
- NSC2433
- AC1Q612B
- Benzophenone, 4,4'-bisacetyloxy-
- Oprea1_272235
- AC1L589C; 4,4'-diacetoxy-benzophenone; carbonyldibenzene-4,1-diyl diacetate; TimTec1_005550; SureCN9339013; NSC2433; AC1Q612B; Benzophenone, 4,4'-bisacetyloxy-; Oprea1_272235;
- HMS1549M06
- AKOS001569236
- SR-01000392948-1
- SCHEMBL9339013
- 4-[4-(Acetyloxy)benzoyl]phenyl acetate
- NCGC00173111-01
- carbonylbis(4,1-phenylene) diacetate
- 4,4'-Diacetoxybenzophenon
- DTXSID10277468
- 6290-82-0
- STK285987
- Benzophenone, 4,4'-dihydroxy- diacetate
- [4-(4-acetoxybenzoyl)phenyl] acetate
- NSC-2433
- Benzophenone, 4,4'-dihydroxy-, diacetate
- SR-01000392948
- 4,4'-DIACETOXYBENZOPHENONE
- 4-[4-(Acetyloxy)benzoyl]phenyl acetate #
-
- Inchi: InChI=1S/C17H14O5/c1-11(18)21-15-7-3-13(4-8-15)17(20)14-5-9-16(10-6-14)22-12(2)19/h3-10H,1-2H3
- InChI Key: AKYQJYBGYJXEJX-UHFFFAOYSA-N
- SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)C
Computed Properties
- Exact Mass: 298.08412
- Monoisotopic Mass: 298.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
- LogP: 2.76820
[4-(4-acetyloxybenzoyl)phenyl] Acetate Related Literature
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Huihui Qi,Yunjie Zhou,Yi Li,Fan Liao,Zhenzhen Wang,Xiao Wang,Hui Huang,Mingwang Shao,Yang Liu Nanoscale, 2021,13, 14089-14095
-
Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
-
Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
-
Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
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